Cas no 2229445-03-6 (3-amino-3-(4-phenylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol
• CAS No: 2229445-03-6
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 6441158
• PubChem ID: 165683957
• Update Time: 2025-10-29

3-amino-3-(4-phenylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol
• 2229445-03-6
• EN300-1861437

• Inchi： 1S/C16H17NO/c17-16(10-15(18)11-16)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-9,15,18H,10-11,17H2
• InChI Key： OMLYELCOUMTNNF-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC(C3C=CC=CC=3)=CC=2)(C1)N

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol (CAS No: 2229445-03-6)

3-amino-3-(4-phenylphenyl)cyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229445-03-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic amine features a cyclobutane core substituted with an amino group and a phenyl ring at the 3-position, further attached to another phenyl ring at the 4-position. The unique structural framework of this molecule presents intriguing opportunities for biological activity and has been the subject of extensive research in recent years.

The compound’s structural motif, combining a rigid cyclobutane ring with aromatic phenyl groups, suggests potential interactions with biological targets such as enzymes and receptors. Such structural features are often exploited in the design of novel therapeutic agents due to their ability to modulate binding affinity and selectivity. The presence of both amino and hydroxyl functional groups further enhances its versatility, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol. Preliminary studies have indicated that this compound exhibits promising biological activity in several in vitro assays. Notably, it has shown potential as a modulator of certain enzyme pathways implicated in inflammatory responses and metabolic disorders. The aromatic stacking interactions provided by the phenyl rings may contribute to its binding efficacy by aligning with key residues in target proteins.

One of the most compelling aspects of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol is its synthetic accessibility. The cyclobutane scaffold can be accessed through well-established methods, such as ring-closing metathesis or intramolecular condensation reactions, while the phenyl substituents can be introduced via palladium-catalyzed cross-coupling reactions. This allows for rapid exploration of structural analogs and optimization of biological properties.

Recent advances in computational chemistry have further accelerated the study of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol. Molecular docking simulations have been employed to predict binding modes and affinities with various biological targets. These computational approaches have helped researchers prioritize which derivatives warrant further experimental investigation, thereby streamlining the drug discovery process.

The compound’s potential applications extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing probes and tools in biochemical research. For instance, fluorescent derivatives of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol could serve as reporters for enzyme activity or protein-protein interactions, providing insights into cellular processes at a molecular level.

Moreover, the stereochemistry of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol presents an interesting avenue for investigation. The cyclobutane ring exists as two enantiomers, each potentially exhibiting distinct biological activities due to differences in spatial orientation. Chiral resolution techniques have been applied to isolate these enantiomers, enabling studies on stereoselective binding and pharmacodynamics.

The synthesis of 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol has been refined through iterative optimization efforts. Researchers have explored alternative synthetic routes to improve yield and purity while minimizing side reactions. These advancements have not only enhanced the availability of the compound but also provided valuable insights into its synthetic chemistry.

In conclusion, 3-amino-3-(4-phenylphenyl)cyclobutan-1-ol (CAS No: 2229445-03-6) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future pharmacological investigations.